Cas no 2640149-78-4 (tert-butyl (7S)-7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride)

tert-butyl (7S)-7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride structure

2640149-78-4 structure

Product Name:tert-butyl (7S)-7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride

CAS No:2640149-78-4

MF:C₁₁H₂₁ClN₂O₃

MW:264.75

MDL:MFCD32689930

CID:5081975

PubChem ID:154810165

Update Time:2026-03-01

tert-butyl (7S)-7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

- tert-butyl (7S)-7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride
- tert-Butyl (S)-7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate hydrochloride
- 2640149-78-4
- D79600
- TERT-BUTYL (7S)-7-AMINO-5-OXA-2-AZASPIRO[3.4]OCTANE-2-CARBOXYLATE HYDROCHLORIDE
- (7S)-2-Boc-7-amino-5-oxa-2-azaspiro[3.4]octane HCl
- MFCD32689930
- PS-20434
- MDL： MFCD32689930
- Inchi： 1S/C11H20N2O3.ClH/c1-10(2,3)16-9(14)13-6-11(7-13)4-8(12)5-15-11;/h8H,4-7,12H2,1-3H3;1H/t8-;/m0./s1
- InChI Key： FZTYQLQXIFUFKS-QRPNPIFTSA-N
- SMILES： [C@@H]1(CC2(CN(C(OC(C)(C)C)=O)C2)OC1)N.Cl

Computed Properties

Exact Mass: 264.1240702g/mol
Monoisotopic Mass: 264.1240702g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 292
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.8Å²

tert-butyl (7S)-7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM388960-1g	tert-butyl (7S)-7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride	2640149-78-4	95%+	1g	$1260	2023-02-16
Chemenu	CM388960-5g	tert-butyl (7S)-7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride	2640149-78-4	95%+	5g	$3780	2023-02-16
Chemenu	CM388960-10g	tert-butyl (7S)-7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride	2640149-78-4	95%+	10g	$5171	2022-09-01
Chemenu	CM388960-25g	tert-butyl (7S)-7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride	2640149-78-4	95%+	25g	$10343	2022-09-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2857-1-100MG	tert-butyl (7S)-7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride	2640149-78-4	97%	100MG	￥ 1,735.00	2023-03-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2857-1-250MG	tert-butyl (7S)-7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride	2640149-78-4	97%	250MG	￥ 2,772.00	2023-03-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2857-1-500MG	tert-butyl (7S)-7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride	2640149-78-4	97%	500MG	￥ 4,620.00	2023-03-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2857-1-1G	tert-butyl (7S)-7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride	2640149-78-4	97%	1g	￥ 6,930.00	2023-03-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2857-1-5G	tert-butyl (7S)-7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride	2640149-78-4	97%	5g	￥ 20,790.00	2023-03-06
eNovation Chemicals LLC	D775572-100mg	tert-butyl (7S)-7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride	2640149-78-4	97%	100mg	$325	2024-07-21